Cas no 1991-52-2 (2,5-Di-tert-butyl-4-methoxyphenol)

• Product Name: 2,5-Di-tert-butyl-4-methoxyphenol
• CAS No: 1991-52-2
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• MDL: MFCD00274238
• CID: 198654
• PubChem ID: 24868333
• Update Time: 2025-10-27

2,5-Di-tert-butyl-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2,5-bis(1,1-dimethylethyl)-4-methoxy-
• 2,5-Di-tert-butyl-4-methoxyphenol
• 2,5-DI-TERT-BUTYL-4-HYDROXYANISOLE
• 2,5-ditert-butyl-4-methoxyphenol
• 2,5-Di-t-butyl-4-methoxyphenol
• 2,5-di-tert.-butylhydroquinone monomethyl ether
• 2,5-Di-tert-butyl-4-methoxy-phenol
• 4-methoxy-3,6-di-tert-butylphenol
• 5-Hydroxy-2-methoxy-1.4-di-tert.-butyl-benzol
• EINECS 217-873-0
• 2,5-DI-TERT-BUTYL-HYDROXYANISOLE
• 2,5- Di-tert-butyl 4-hydroxyanizole
• 2,5-Di-tert-butyl-4-methoxyphenol 97%
• Phenol, 2,5-bis(1,1-dimethylethyl)-4-methoxy-
• PHENOL, 2,5-DI-TERT-BUTYL-4-METHOXY-
• J-660047
• 1991-52-2
• CCRIS 5220
• 2,5-di-t-butyl-4-hydroxyanisole
• SPECTRUM1505039
• GEO-01261
• AS-66825
• 593E9T2MWH
• InChI=1/C15H24O2/c1-14(2,3)10-9-13(17-7)11(8-12(10)16)15(4,5)6/h8-9,16H,1-7H
• HMS1922N14
• 2,5-Di-tert-butyl-4-methoxyphenol, 97%
• FLLRQABPKFCXSO-UHFFFAOYSA-N
• starbld0019187
• UNII-593E9T2MWH
• CHEMBL1600347
• AKOS005258340
• 2,5-di-tert.-butyl-4-hydroxyanisole
• NS00026479
• PD000638
• W-200202
• SCHEMBL39215
• Q27165883
• 2,5-Di-tert-butyl-4-methoxy-1-phenol
• NCGC00095205-01
• CHEBI:94135
• BRD-K88329126-001-01-0
• MFCD00274238
• BCP24015
• 2,5-Di-tert-butyl4-hydroxyanisole
• DTXSID50173692
• CS-0328386
• 2-5-DI-t-BUTYL-4-HYDROXYANISOLE
• G78170

• MDL： MFCD00274238
• Inchi： 1S/C15H24O2/c1-14(2,3)10-9-13(17-7)11(8-12(10)16)15(4,5)6/h8-9,16H,1-7H3
• InChI Key： FLLRQABPKFCXSO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C(C)(C)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 236.17800
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Melting Point: 99-102 °C (lit.)
• Boiling Point: 337.8±42.0 °C at 760 mmHg
• Flash Point: 129.2±12.8 °C
• PSA: 29.46000
• LogP: 3.99580
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,5-Di-tert-butyl-4-methoxyphenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2,5-Di-tert-butyl-4-methoxyphenol

Recent Advances in the Study of 2,5-Di-tert-butyl-4-methoxyphenol (CAS: 1991-52-2) in Chemical and Biomedical Applications

2,5-Di-tert-butyl-4-methoxyphenol (CAS: 1991-52-2), commonly known as DBMP, is a synthetic phenolic antioxidant that has garnered significant attention in recent years due to its potential applications in chemical, pharmaceutical, and biomedical fields. This research brief aims to summarize the latest findings regarding the synthesis, mechanisms, and applications of DBMP, with a focus on its antioxidant properties, stability, and therapeutic potential.

Recent studies have highlighted the role of DBMP as a potent antioxidant, capable of scavenging free radicals and protecting biomolecules from oxidative damage. Its unique chemical structure, characterized by tert-butyl groups and a methoxy substituent, enhances its stability and efficacy in various environments. Researchers have explored its use in stabilizing polymers, fuels, and lubricants, as well as its potential in mitigating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

In the pharmaceutical sector, DBMP has been investigated for its ability to enhance the shelf life of drugs by preventing oxidative degradation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that DBMP could significantly improve the stability of sensitive active pharmaceutical ingredients (APIs), particularly those prone to oxidation. This finding opens new avenues for formulating more stable and effective drug products.

Moreover, DBMP's biocompatibility and low toxicity profile have spurred interest in its biomedical applications. Recent in vitro and in vivo studies have shown that DBMP can modulate cellular redox balance, offering protective effects against oxidative stress-induced cell damage. For instance, a 2024 study in Free Radical Biology & Medicine reported that DBMP reduced oxidative damage in neuronal cells, suggesting its potential as a neuroprotective agent.

Despite these promising findings, challenges remain in optimizing the delivery and bioavailability of DBMP for therapeutic use. Researchers are currently exploring nanoformulations and prodrug strategies to enhance its solubility and targeted delivery. Additionally, ongoing studies are investigating the long-term safety and environmental impact of DBMP, given its widespread use in industrial applications.

In conclusion, 2,5-Di-tert-butyl-4-methoxyphenol (CAS: 1991-52-2) represents a versatile compound with significant potential in both industrial and biomedical fields. Continued research into its mechanisms, formulations, and applications will be crucial for unlocking its full potential while addressing safety and environmental concerns. This brief underscores the importance of interdisciplinary collaboration to advance the understanding and utilization of DBMP in science and medicine.